Cas no 24270-66-4 (1,1,2,3,3-Pentafluoropropane)

• Product Name: 1,1,2,3,3-Pentafluoropropane
• CAS No: 24270-66-4
• MF: C₃H₃F₅
• MW: 134.047938585281
• MDL: MFCD22566640
• CID: 260108
• PubChem ID: 9793785
• Update Time: 2025-11-04

1,1,2,3,3-Pentafluoropropane Chemical and Physical Properties

Names and Identifiers

• Propane,1,1,2,3,3-pentafluoro-
• 1,1,2,3,3-PENTAFLUOROPROPANE
• HFC 245ea
• R 245ea
• MFCD22566640
• DTXSID00947103
• Propane, 1,1,2,3,3-pentafluoro-
• SCHEMBL32884
• MWDWMQNTNBHJEI-UHFFFAOYSA-N
• 24270-66-4
• HFC-245ea
• 1,1,2,3,3-Pentafluoropropane

• MDL： MFCD22566640
• Inchi： 1S/C3H3F5/c4-1(2(5)6)3(7)8/h1-3H
• InChI Key： MWDWMQNTNBHJEI-UHFFFAOYSA-N
• SMILES： FC(C(F)F)C(F)F

Computed Properties

• Exact Mass: 134.01549
• Monoisotopic Mass: 134.01549091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 52.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1440 (estimate)
• Boiling Point: -3.77°C (rough estimate)
• Refractive Index: 1.2823 (estimate)
• PSA: 0

Additional information on 1,1,2,3,3-Pentafluoropropane

1,1,2,3,3-Pentafluoropropane (CAS No. 24270-66-4): A Comprehensive Overview

1,1,2,3,3-Pentafluoropropane, also known by its CAS registry number 24270-66-4, is a highly fluorinated hydrocarbon that has garnered significant attention in various industrial and scientific applications. This compound is a derivative of propane, with five fluorine atoms attached to the carbon chain. Its chemical structure consists of three carbons in a straight chain, with fluorine atoms replacing hydrogen atoms at specific positions. The molecule's unique electronic properties and stability make it a valuable compound in fields such as refrigeration, fire suppression systems, and advanced materials development.

The synthesis of 1,1,2,3,3-pentafluoropropane involves complex fluorination reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in fluorination techniques have improved the efficiency and scalability of producing this compound. Researchers have explored various catalysts and reaction mechanisms to optimize the synthesis process. For instance, studies published in the Journal of Fluorine Chemistry have highlighted the use of electrophilic fluorination methods to achieve high yields of pentafluoropropane derivatives.

One of the most notable applications of 1,1,2,3,3-pentafluoropropane is in the field of refrigeration. Its thermodynamic properties make it an ideal candidate for use as a refrigerant in both industrial and domestic cooling systems. Compared to traditional refrigerants like chlorofluorocarbons (CFCs), pentafluoropropane exhibits lower global warming potential (GWP) and ozone depletion potential (ODP), making it an environmentally friendly alternative. Recent studies have demonstrated its superior performance in heat pump systems under varying climatic conditions.

In addition to refrigeration applications, 1,1,2,3,3-pentafluoropropane has found utility in fire suppression systems due to its excellent fire extinguishing properties. Its ability to inhibit combustion reactions through thermal dissociation and radical quenching mechanisms has made it a preferred choice for protecting sensitive equipment and facilities. According to research published in Fire Technology Journal, pentafluoropropane-based fire suppressants exhibit minimal environmental impact compared to traditional halon-based systems.

The chemical stability of 1,1,2,3,pentafluoropropane also makes it suitable for use as an intermediate in the synthesis of advanced materials such as fluoroelastomers and perfluoro polymers. These materials are widely used in aerospace and automotive industries due to their exceptional thermal and chemical resistance properties. Recent breakthroughs in polymer chemistry have enabled the production of high-performance fluoroelastomers using pentafluoropropane derivatives, further expanding its application potential.

From a safety perspective, 1,pentafluoropropane is classified as a non-toxic compound under normal handling conditions. However,m proper precautions should be taken during storage and transportation to prevent exposure to high concentrations or prolonged contact with skin or eyes.

Looking ahead,the demand for 1,pentafluoropropane is expected to grow significantly driven by increasing adoption across multiple industries.The compound's unique combination of thermal stability,dynamic properties,and environmental compatibility positions it as a key player in sustainable technology development.